Cas no 131117-96-9 (3-[(2-methoxyphenyl)carbonyl]benzonitrile)

• Product Name: 3-[(2-methoxyphenyl)carbonyl]benzonitrile
• CAS No: 131117-96-9
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD01311537
• CID: 1227573
• PubChem ID: 15718533
• Update Time: 2025-06-30

3-[(2-methoxyphenyl)carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methoxyphenyl)carbonyl]benzonitrile
• 3-(2-Methoxybenzoyl)benzonitrile
• 3-CYANO-2'-METHOXYBENZOPHENONE
• 131117-96-9
• SCHEMBL9575546
• DTXSID10577334
• MFCD01311537
• ZFGJNPBKNXWHML-UHFFFAOYSA-N
• AKOS016018349
• 3-CYANO-2/'-METHOXYBENZOPHENONE
• Benzonitrile, 3-(2-methoxybenzoyl)-

• MDL： MFCD01311537
• Inchi： 1S/C15H11NO2/c1-18-14-8-3-2-7-13(14)15(17)12-6-4-5-11(9-12)10-16/h2-9H,1H3
• InChI Key： ZFGJNPBKNXWHML-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-[(2-methoxyphenyl)carbonyl]benzonitrile

Professional Introduction to 3-[(2-methoxyphenyl)carbonyl]benzonitrile (CAS No. 131117-96-9)

3-[(2-methoxyphenyl)carbonyl]benzonitrile, with the chemical formula C₁₃H₁₁NO, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number CAS NO. 131117-96-9, has garnered attention due to its versatile applications in the development of novel therapeutic agents and intermediates. The structural motif of this molecule, featuring a benzonitrile core conjugated with a carbonyl group linked to a methoxy-substituted phenyl ring, makes it a valuable building block for synthetic chemists.

The benzonitrile moiety is particularly noteworthy for its role in medicinal chemistry. Benzonitriles are known for their ability to serve as key intermediates in the synthesis of various bioactive molecules. The presence of the nitrile group (-CN) introduces a polar and electron-withdrawing character to the molecule, which can influence its interactions with biological targets. This feature is particularly useful in designing molecules that require specific binding affinities and selectivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). 3-[(2-methoxyphenyl)carbonyl]benzonitrile has been explored as a potential scaffold for such inhibitors. The carbonyl group and the methoxy-substituted phenyl ring provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, modifications at the benzonitrile ring can enhance binding affinity to target proteins, while the ester functionality can be used to introduce solubility-enhancing groups.

One of the most compelling aspects of 3-[(2-methoxyphenyl)carbonyl]benzonitrile is its utility in constructing heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules and often form the core structure of drugs. The benzonitrile group can undergo various chemical transformations, such as reduction to an amine or nucleophilic addition reactions, which are crucial for building more complex structures. Additionally, the methoxy group can participate in etherification reactions, further expanding the synthetic possibilities.

Recent studies have highlighted the importance of 3-[(2-methoxyphenyl)carbonyl]benzonitrile in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 3-[(2-methoxyphenyl)carbonyl]benzonitrile make it an attractive candidate for such applications.

The compound's potential in drug discovery is further underscored by its role as a precursor in the synthesis of more complex pharmacophores. For example, it can be used to prepare derivatives that incorporate additional functional groups, such as thiols or amines, which can enhance binding interactions with biological targets. The flexibility offered by this scaffold allows for rapid optimization and lead generation in drug development programs.

Another area where 3-[(2-methoxyphenyl)carbonyl]benzonitrile has shown promise is in the field of materials science. The benzonitrile group is known to exhibit photochemical properties that make it useful in various applications, including organic electronics and photodynamic therapy. Researchers have explored its use in developing light-sensitive materials that can be activated by specific wavelengths of light, leading to novel applications in imaging and treatment modalities.

The synthesis of 3-[(2-methoxyphenyl)carbonyl]benzonitrile typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advances in catalytic processes have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications. The ability to efficiently synthesize complex molecules like this one underscores the importance of innovative synthetic strategies in pharmaceutical chemistry.

In conclusion, 3-[(2-methoxyphenyl)carbonyl]benzonitrile (CAS NO. 131117-96-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern medicinal chemistry.